Cas no 63549-34-8 (3-chloro-1-(2-chloro-5-methylphenyl)propan-1-one)

• Product Name: 3-chloro-1-(2-chloro-5-methylphenyl)propan-1-one
• CAS No: 63549-34-8
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 1653350
• PubChem ID: 113334
• Update Time: 2025-06-11

3-chloro-1-(2-chloro-5-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(2-chloro-5-methylphenyl)propan-1-one
• 1-propanone, 3-chloro-1-(2-chloro-5-methylphenyl)-
• 3-Chloro-1-(2-chloro-5-methylphenyl)-1-propanone
• VWJWQBPSDDYJPX-UHFFFAOYSA-N
• 63549-34-8
• DTXSID4069929
• DB-304477

• Inchi： 1S/C10H10Cl2O/c1-7-2-3-9(12)8(6-7)10(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： VWJWQBPSDDYJPX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(CCCl)=O

Computed Properties

• Exact Mass: 216.011
• Monoisotopic Mass: 216.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 299.4°C at 760 mmHg
• Flash Point: 125.4°C
• Refractive Index: 1.539
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-chloro-1-(2-chloro-5-methylphenyl)propan-1-one

Comprehensive Overview of 3-chloro-1-(2-chloro-5-methylphenyl)propan-1-one (CAS No. 63549-34-8)

3-chloro-1-(2-chloro-5-methylphenyl)propan-1-one (CAS No. 63549-34-8) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a chlorinated aromatic ring and a propanone backbone, makes it a valuable building block in modern synthetic chemistry. Researchers and industries increasingly focus on this compound due to its versatility in creating complex molecules for applications ranging from agrochemicals to advanced material science.

The growing demand for halogenated ketones like 3-chloro-1-(2-chloro-5-methylphenyl)propan-1-one aligns with current trends in sustainable chemistry. Many users search for "eco-friendly synthesis of chlorinated ketones" or "applications of 63549-34-8 in green chemistry," reflecting the industry's shift toward environmentally conscious production methods. Recent studies highlight its potential as a precursor in energy-efficient catalytic processes, addressing the global push for reduced carbon footprints in chemical manufacturing.

From a structural perspective, the two chlorine substituents and methyl group on the aromatic ring contribute to the compound's stability and reactivity profile. This characteristic makes CAS No. 63549-34-8 particularly useful in cross-coupling reactions, a hot topic in organic synthesis forums. Laboratory technicians frequently inquire about "optimized purification techniques for 3-chloro-1-(2-chloro-5-methylphenyl)propan-1-one" or "spectroscopic identification markers," indicating practical concerns in handling this substance.

Innovative applications of 3-chloro-1-(2-chloro-5-methylphenyl)propan-1-one are emerging in material science, particularly in polymer modification. The compound's ability to introduce chloro-functional groups into polymer chains answers the market's need for flame-retardant materials without heavy metals—a subject gaining traction in "halogen-based polymer additives" discussions. Its role in creating high-performance resins also appears in searches for "thermal-stable epoxy precursors."

Quality control remains paramount when working with CAS No. 63549-34-8. Analytical chemists emphasize proper HPLC analysis methods and storage conditions to maintain purity, as evidenced by frequent queries about "degradation products of 63549-34-8." The compound's crystalline form requires specific handling protocols, with many researchers seeking information on "solubility parameters for recrystallization" to ensure optimal experimental outcomes.

Regulatory compliance forms another critical discussion area surrounding this chemical. While not classified under restricted categories, proper documentation for 3-chloro-1-(2-chloro-5-methylphenyl)propan-1-one remains essential. Safety data sheets (SDS) for CAS No. 63549-34-8 consistently rank high in search traffic, along with "compatible laboratory equipment" and "waste disposal guidelines." These search patterns reflect the scientific community's commitment to responsible chemical management.

Future research directions for this compound include exploring its potential in photoactive materials and catalysis. The presence of both electron-withdrawing chlorine atoms and the methyl donor group creates interesting electronic properties that could benefit organic electronics. Such applications align with trending searches for "organic semiconductor precursors" and "small molecule optoelectronics," positioning CAS No. 63549-34-8 as a compound with expanding relevance in cutting-edge technologies.